2,5-Dimethylphenyl 4-methylbenzoate

• Molecular Formula: C16H16O2
• Molecular Weight: 240.3 g/mol
• IUPAC Name: (2,5-dimethylphenyl) 4-methylbenzoate
• InChI: InChI=1S/C16H16O2/c1-11-5-8-14(9-6-11)16(17)18-15-10-12(2)4-7-13(15)3/h4-10H,1-3H3
• InChI Key: PJFJEYQWJGKDLZ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)OC2=C(C=CC(=C2)C)C

Description

2,5-Dimethylphenyl 4-methylbenzoate is an ester derivative of benzoic acid, characterized by a 4-methyl substitution on the benzoate moiety and a 2,5-dimethylphenyl group as the esterifying alcohol component.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The PET-inhibiting activity of disubstituted phenyl derivatives is influenced by substituent positions, electronic properties, and lipophilicity. Below, we compare 2,5-Dimethylphenyl 4-methylbenzoate (by extrapolation) with structurally related carboxamides and other analogs from the literature.

Substituent Position and Electronic Effects

• 2,5-Dimethylphenyl vs. 3,5-Dimethylphenyl Derivatives: In N-(2,5-dimethylphenyl)-3-hydroxynaphthalene-2-carboxamide, the ortho-methyl groups (2,5 positions) create steric hindrance while donating electrons via the methyl substituents. Comparatively, the 3,5-dimethylphenyl isomer (meta-substitution) may exhibit reduced steric interference but similar electronic effects. Both derivatives demonstrated potent PET inhibition (IC50 ~10 µM) .

• Electron-Withdrawing vs. Electron-Donating Groups :
  Fluorine (electron-withdrawing) and methyl (electron-donating) substituents were both effective in carboxamides. For example, N-(2,5-difluorophenyl)-3-hydroxynaphthalene-2-carboxamide showed comparable activity (IC50 ~10 µM) to methyl-substituted analogs . This suggests that lipophilicity and substituent positioning may outweigh purely electronic effects in determining bioactivity.

Lipophilicity and Bioactivity

Lipophilicity (LogP) is a critical factor for membrane penetration and target binding. Methyl groups increase LogP compared to halogens like fluorine.

Data Table: Key Comparative Parameters

Compound Class	Substituent Positions	Substituent Type	Estimated LogP	IC50 (PET Inhibition)	Key Reference
N-(2,5-Dimethylphenyl) carboxamide	2,5-dimethyl	Electron-donating (methyl)	High	~10 µM
N-(3,5-Dimethylphenyl) carboxamide	3,5-dimethyl	Electron-donating (methyl)	High	~10 µM
N-(2,5-Difluorophenyl) carboxamide	2,5-difluoro	Electron-withdrawing (F)	Moderate	~10 µM
2,5-Dimethylphenyl 4-methylbenzoate*	2,5-dimethyl (aryl), 4-methyl (benzoate)	Electron-donating (methyl)	High	Not reported	—

*Note: Data for 2,5-Dimethylphenyl 4-methylbenzoate is inferred from structural analogs.

Research Implications and Limitations

The PET-inhibiting activity of 2,5-dimethylphenyl derivatives in carboxamides suggests that similar principles may apply to benzoate esters. However, the absence of direct studies on 2,5-Dimethylphenyl 4-methylbenzoate necessitates caution. Key gaps include:

• Experimental determination of IC50 values for the benzoate derivative.
• Structural analysis (e.g., X-ray crystallography via SHELX-based methods ) to compare binding modes with carboxamides.
• Evaluation of hydrolytic stability, as ester groups may degrade faster than carboxamides in environmental conditions.